Cas no 1217651-75-6 ((2S)-2-(4-chlorophenyl)pyrrolidine)

(2S)-2-(4-Chlorophenyl)pyrrolidine is a chiral pyrrolidine derivative featuring a stereospecific (S)-configuration at the 2-position and a 4-chlorophenyl substituent. This compound serves as a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly in the development of bioactive molecules and ligands for catalysis. Its rigid pyrrolidine scaffold and electron-withdrawing chloro group enhance its utility in stereoselective transformations. The (S)-enantiomer is often preferred for its predictable reactivity in chiral induction. High purity and well-defined stereochemistry make it suitable for applications requiring precise molecular control, such as medicinal chemistry or enantioselective catalysis. Proper handling under inert conditions is recommended due to potential sensitivity.
(2S)-2-(4-chlorophenyl)pyrrolidine structure
1217651-75-6 structure
Product Name:(2S)-2-(4-chlorophenyl)pyrrolidine
CAS No:1217651-75-6
MF:C10H12ClN
MW:181.661981582642
MDL:MFCD08751466
CID:654217
PubChem ID:7009380
Update Time:2025-11-02

(2S)-2-(4-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(4-chlorophenyl) pyrrolidine
    • (S)-2-(4-Chlorophenyl)pyrrolidine
    • SCHEMBL2239954
    • DTXSID50426554
    • CS-0022712
    • 1217651-75-6
    • DS-10356
    • AKOS015933234
    • (S)-2alpha-(4-Chlorophenyl)pyrrolidine
    • MFCD06762550
    • AM8987
    • (2S)-2-(4-CHLOROPHENYL)PYRROLIDINE
    • DB-300089
    • (2S)-2-(4-chlorophenyl)pyrrolidine
    • MDL: MFCD08751466
    • Inchi: 1S/C10H12ClN/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h3-6,10,12H,1-2,7H2/t10-/m0/s1
    • InChI Key: CIHHGGKKRPPWSU-JTQLQIEISA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1CCCN1

Computed Properties

  • Exact Mass: 181.0658271g/mol
  • Monoisotopic Mass: 181.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.129
  • Boiling Point: 269 ºC
  • Flash Point: 117 ºC

(2S)-2-(4-chlorophenyl)pyrrolidine Security Information

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Additional information on (2S)-2-(4-chlorophenyl)pyrrolidine

Comprehensive Guide to (2S)-2-(4-chlorophenyl)pyrrolidine (CAS No. 1217651-75-6): Properties, Applications, and Market Insights

(2S)-2-(4-chlorophenyl)pyrrolidine (CAS No. 1217651-75-6) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This pyrrolidine derivative is characterized by a chlorophenyl substituent at the 2-position, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The chiral nature of (2S)-2-(4-chlorophenyl)pyrrolidine makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this compound serves as a critical intermediate. Recent studies highlight its potential in creating novel bioactive molecules, addressing current challenges in drug resistance and target specificity—key concerns in precision medicine.

From a chemical perspective, (2S)-2-(4-chlorophenyl)pyrrolidine exhibits notable stereochemical stability, which is crucial for maintaining efficacy in drug formulations. Its lipophilic properties, attributed to the chlorophenyl group, improve membrane permeability—a sought-after trait in blood-brain barrier (BBB) penetration studies. These characteristics align with trending research areas like neurodegenerative disease treatment and psychoactive drug development.

The synthesis of (2S)-2-(4-chlorophenyl)pyrrolidine typically involves enantioselective catalysis, reflecting advancements in green chemistry methodologies. Industry leaders are optimizing routes to enhance atom economy and reduce toxic byproducts, responding to the global push for sustainable chemical production. This aligns with frequent search queries about eco-friendly synthesis and FDA-compliant intermediates.

Market analyses indicate rising demand for chiral pyrrolidine derivatives, driven by expanding biopharmaceutical pipelines. The compound’s CAS No. 1217651-75-6 frequently appears in patent applications related to dopamine receptor modulators and serotonergic agents, addressing prevalent health issues like depression and Parkinson’s disease. Such applications correlate with high-volume searches for next-generation neuropharmaceuticals.

Quality control of (2S)-2-(4-chlorophenyl)pyrrolidine requires advanced analytical techniques like HPLC and chiral chromatography to ensure enantiomeric purity—a critical parameter for regulatory compliance. This underscores the compound’s relevance in discussions about QC/QA in API manufacturing, a trending subject in pharma forums.

Future prospects for CAS No. 1217651-75-6 include explorations in catalysis and material science, particularly for designing smart polymers. Its structural versatility positions it as a candidate for molecular imprinting technologies, answering growing interest in sensor development and drug delivery systems.

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